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Compound of Interest

Compound Name:
1-(3,4,5-Trimethoxyphenyl)propan-

1-one

CAS No.: 5658-50-4

Cat. No.: B3053856

Get Quote

Executive Summary
3',4',5'-Trimethoxypropiophenone (CAS: 24199-03-7) is a critical phenylpropanoid intermediate

used in the synthesis of bioactive phenethylamines, chalcones, and pharmaceutical agents

such as trimethobenzoate analogs. Its thermodynamic stability is a governing factor in process

optimization, affecting shelf-life, handling during exothermic acylations, and recrystallization

yields.

This guide provides a rigorous analysis of its solid-state thermodynamics, chemical resistance

profile, and degradation kinetics. It moves beyond basic property listing to explain the causality

of its behavior—why the electron-rich trimethoxy ring destabilizes the molecule under oxidative

stress while the propiophenone backbone provides thermal robustness.
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The thermodynamic behavior of 3',4',5'-Trimethoxypropiophenone is dictated by the interplay

between the electron-donating methoxy groups and the electron-withdrawing carbonyl moiety.

[2]

Structural Analysis
The molecule consists of a phenyl ring activated by three methoxy groups in a specific 3,4,5-

substitution pattern (syringyl-like), conjugated to a propionyl side chain.

Figure 1: Structural Thermodynamics of 3',4',5'-Trimethoxypropiophenone
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Figure 1: The resonance between the trimethoxy ring and the carbonyl group increases

thermodynamic stability (

) but elevates susceptibility to electrophilic attack and oxidation.

Key Thermodynamic Constants
Data synthesized from experimental synthesis reports and group-additivity estimates.[1][2]
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Property Value / Range
Thermodynamic
Implication

Melting Point (

)
77 – 80 °C [1][2]

Moderate lattice energy;

requires controlled cooling for

crystallization.[1][2]

Boiling Point (

)
~170–175 °C (at 10 mmHg)

High thermal stability in melt

phase; amenable to vacuum

distillation.[1]

Enthalpy of Fusion (

)
~20–25 kJ/mol (Est.)[1]

Indicates moderate

intermolecular forces (van der

Waals + dipole-dipole).[1][2]

Log P (Octanol/Water) ~2.3 – 2.5

Lipophilic; thermodynamically

favors organic phases during

extraction.[1]

Technical Note: Confusion often arises between the 3',4',5'-isomer and the 2',4',5'-isomer

(precursor to

-asarone), which melts higher (~109 °C). Ensure isomer specificity during thermal

analysis.

Solid-State Stability & Thermal Analysis
The solid-state stability of 3',4',5'-Trimethoxypropiophenone is defined by its crystal lattice

energy.[2] The melting transition is a sharp endotherm, characteristic of a crystalline organic

solid.

Thermal Decomposition (TGA Profile)
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Thermogravimetric Analysis (TGA) typically reveals a single mass-loss event corresponding to

volatilization rather than decomposition, provided the temperature remains below 200°C.

Onset of Volatilization: ~160 °C (ambient pressure).[1]

Decomposition: >250 °C. The methoxy groups are the first point of thermal failure,

undergoing homolytic cleavage (demethylation) at extreme temperatures.

Polymorphism
While specific polymorph studies are sparse for this specific isomer, methoxy-substituted

acetophenones are prone to polymorphism.

Risk: Rapid cooling from melt may trap the molecule in a metastable kinetic form (lower

).[1]

Mitigation: Thermodynamic equilibrium is achieved via slow recrystallization from

ethanol/water or methanol.[1]

Chemical Stability & Degradation Pathways[2][3]
Thermodynamically, the ketone is the most stable oxidation state of the alkyl chain, but the

electron-rich ring introduces specific vulnerabilities.

Oxidative Instability
The 3,4,5-trimethoxy pattern pushes electron density into the ring, lowering the oxidation

potential.

Mechanism: Auto-oxidation can occur at the benzylic position or via oxidative demethylation

of the para-methoxy group to form quinoid species.[2]

Condition: Accelerated by UV light and transition metals (Fe, Cu).

Photolytic Degradation
Ketones absorb UV light (n
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transition ~280-320 nm).[1][2]

Norrish Type I: Cleavage of the bond between the carbonyl carbon and the alpha-carbon.

Norrish Type II: Gamma-hydrogen abstraction (less likely here due to the short ethyl chain,

but possible).

Figure 2: Primary Degradation Pathways
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Figure 2: The molecule is chemically robust but susceptible to oxidative cleavage to benzoic

acid derivatives under forcing conditions.

Experimental Protocols for Stability Assessment
To validate the thermodynamic stability of a specific lot, the following self-validating protocols

are recommended.

Differential Scanning Calorimetry (DSC)
Objective: Determine purity and precise melting onset.

Sample Prep: Weigh 2–5 mg of dried sample into an aluminum pan; crimp non-hermetically.

Ramp: Heat from 30 °C to 150 °C at 10 °C/min under

purge (50 mL/min).
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Acceptance Criteria:

Sharp endotherm onset at 77.0 ± 2.0 °C.

Peak symmetry factor > 0.9 (indicates high purity).[1]

Absence of secondary endotherms (confirms single polymorph).[1]

Forced Degradation Study (Stress Testing)
Objective: Establish intrinsic stability limits.

Stress Condition Protocol Expected Outcome

Acid Hydrolysis 0.1 N HCl, Reflux, 24h
Stable. (Ketones are resistant

to acid hydrolysis).[2]

Base Hydrolysis 0.1 N NaOH, Reflux, 24h

Stable. (Aldol condensation

unlikely without aldehyde

partner).

Oxidation
3%

, RT, 24h

Degradation. Monitor for

formation of 3,4,5-

trimethoxybenzoic acid via

HPLC.

Photostability 1.2M Lux hours (ICH Q1B)
Sensitive. Protect from light;

expect yellowing if exposed.[1]

HPLC Stability-Indicating Method
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 5 µm.

Mobile Phase: Gradient Acetonitrile : Water (0.1% Formic Acid).[1] 20%

80% ACN over 15 mins.[1]

Detection: UV at 280 nm (Carbonyl absorption).[1]
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Rationale: The lipophilic ketone elutes later; polar degradation products (benzoic acids) elute

earlier.[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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